Cas no 68821-99-8 (3,5-dichloro-2,6-dimethyl-1H-pyridin-4-one)

• Product Name: 3,5-dichloro-2,6-dimethyl-1H-pyridin-4-one
• CAS No: 68821-99-8
• MF: C₇H₇Cl₂NO
• MW: 192.042579889297
• CID: 972188
• Update Time: 2024-03-05

3,5-dichloro-2,6-dimethyl-1H-pyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-2,6-dimethyl-1H-pyridin-4-one

• Inchi： 1S/C7H7Cl2NO/c1-3-5(8)7(11)6(9)4(2)10-3/h1-2H3,(H,10,11)
• InChI Key： ZDPIZLCVJAAHHR-UHFFFAOYSA-N
• SMILES： C1(C)NC(C)=C(Cl)C(=O)C=1Cl

Computed Properties

• Exact Mass: 190.990469
• Monoisotopic Mass: 190.990469
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1